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Compound of Interest

Compound Name:
3-Methyl-4-

(trifluoromethoxy)aniline

Cat. No.: B168890 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Methyl-4-(trifluoromethoxy)aniline
was available at the time of this document's creation. The following information is compiled

from the SDSs of structurally similar compounds, including 4-(Trifluoromethoxy)aniline, 4-

Methyl-3-(trifluoromethyl)aniline, and 2-Methyl-3-(trifluoromethyl)aniline. This guide should be

used for preliminary informational purposes only. Researchers are strongly advised to conduct

a thorough, specific risk assessment before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Methyl-4-(trifluoromethoxy)aniline?

Based on data from analogous compounds, 3-Methyl-4-(trifluoromethoxy)aniline is expected

to be toxic if swallowed, in contact with skin, or if inhaled.[1][2] It is also likely to cause skin and

serious eye irritation.[1][3] Prolonged or repeated exposure may cause damage to organs.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A comprehensive approach to personal protection is critical. This includes:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.[1][3]
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Respiratory Protection: Use a NIOSH/MSHA-approved respirator with an appropriate

cartridge for organic vapors, especially when working outside a fume hood or with heated

materials.[4]

General Hygiene: Do not eat, drink, or smoke in handling areas. Wash hands thoroughly

after use.[2]

Q3: What are the recommended storage conditions for 3-Methyl-4-(trifluoromethoxy)aniline?

To ensure stability and safety, store the compound in a tightly closed container in a dry, cool,

and well-ventilated area.[3][4][5] Some sources suggest storage under an inert atmosphere as

the compound may be air-sensitive.[5] It should be stored away from incompatible materials.[5]

Q4: What materials are incompatible with 3-Methyl-4-(trifluoromethoxy)aniline?

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5]

Q5: What should I do in case of accidental exposure?

Immediate action is crucial in case of exposure:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][4]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek immediate medical attention.[1][4]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1][4]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][2]
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Issue Possible Cause Recommended Action

Material has darkened in color. Exposure to air or light.

While this may not always

indicate decomposition, it is a

sign of potential degradation. It

is recommended to store the

material under an inert

atmosphere and protected

from light. For critical

applications, re-purification

may be necessary.

Inconsistent experimental

results.

Impurities in the starting

material or degradation.

Verify the purity of the 3-

Methyl-4-

(trifluoromethoxy)aniline using

an appropriate analytical

technique (e.g., NMR, GC-

MS). If impurities are detected,

purification may be required.

Ensure proper storage

conditions are maintained to

prevent degradation.

Spill has occurred.
Accidental release of the

material.

Evacuate the area. Wear

appropriate PPE, including

respiratory protection. Absorb

the spill with an inert material

(e.g., sand, vermiculite) and

place it in a sealed container

for disposal. Ventilate the area.

Do not allow the material to

enter drains.[1]
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Parameter Value Source Analogue

Physical State Likely a liquid.
4-Methyl-3-

(trifluoromethyl)aniline

Boiling Point ~204 °C / 399.2 °F
4-Methyl-3-

(trifluoromethyl)aniline[4]

Flash Point ~102 °C / 215.6 °F
4-Methyl-3-

(trifluoromethyl)aniline[4]

Specific Gravity ~1.24 g/cm³
4-Methyl-3-

(trifluoromethyl)aniline[4]

Storage Temperature Room Temperature
General recommendation for

similar compounds

Experimental Workflow
Below is a generalized workflow for handling 3-Methyl-4-(trifluoromethoxy)aniline in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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